molecular formula C8H10O3 B1273293 2-Oxaspiro[4.4]nonane-1,3-dione CAS No. 5623-90-5

2-Oxaspiro[4.4]nonane-1,3-dione

Cat. No. B1273293
CAS RN: 5623-90-5
M. Wt: 154.16 g/mol
InChI Key: HOKKSYPZFBKQAZ-UHFFFAOYSA-N
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Description

2-Oxaspiro[4.4]nonane-1,3-dione is a spirocyclic compound, which is a class of organic compounds characterized by their unique structure that includes two rings sharing one common atom. The spirocyclic structure of 2-oxaspiro[4.4]nonane-1,3-dione makes it an interesting target for synthesis due to its potential applications in various fields, including materials science and pharmaceuticals .

Synthesis Analysis

The synthesis of 2-oxaspiro[4.4]nonane derivatives has been achieved through various methods. A cascade process involving N,O-diacyl hydroxylamines has been used to synthesize 1,6-dioxa-3,9-diazaspiro[4.4]nonane-2,8-diones, which involves a [3,3]-sigmatropic rearrangement and spirocyclization . Another approach for synthesizing 2-oxaspiro[4.4]nonane derivatives involves the Mn(III)-based oxidation of 4-acylpyrrolidine-2,3-diones . Additionally, the nucleophilic ring opening of methyl 1-(2-oxiranylmethyl)-2-oxo-1-cyclopentanecarboxylate has been employed to obtain functionalized 2-oxaspiro[4.4]nonane derivatives . These methods demonstrate the versatility and creativity in the synthesis of spirocyclic compounds.

Molecular Structure Analysis

The molecular structure of 2-oxaspiro[4.4]nonane-1,3-dione and its derivatives is characterized by the presence of a spirocyclic core. The structural analysis is often carried out using spectral data, including 1D and 2D NMR techniques, which provide detailed information about the connectivity and configuration of the atoms within the molecule . The crystal structures of some derivatives have also been determined, revealing insights into the three-dimensional arrangement and potential for optical activity due to screw-type symmetry .

Chemical Reactions Analysis

2-Oxaspiro[4.4]nonane-1,3-dione derivatives participate in various chemical reactions. For instance, the photoinitiated cationic polymerization of 2-methylene-7-phenyl-1,4,6,9-tetraoxaspiro[4.4]nonane has been studied, leading to the formation of poly(alkylene−carbonate−ketone) without the common side reactions observed with free-radical initiation . The reactivity of these compounds under different conditions can lead to a wide range of products with potential applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-oxaspiro[4.4]nonane-1,3-dione derivatives are influenced by their unique molecular structure. These properties include solubility, melting point, and reactivity, which are important for their practical applications. For example, the spiromonomer 2-methylene-7-phenyl-1,4,6,9-tetraoxaspiro[4.4]nonane is liquid at room temperature, which is advantageous for its polymerization . The lipophilic properties of some derivatives have been determined using RP-HPLC, which is crucial for understanding their behavior in biological systems .

Scientific Research Applications

  • Scientific Field : Organic Chemistry .
  • Application Summary : “2-Oxaspiro[4.4]nonane-1,3-dione” is used in the synthesis of new spiro[cycloalkane-pyridazinones] derivatives . These compounds may be useful in various drug discovery projects .
  • Methods of Application : The starting materials 2-oxaspiro[4.5]decane-1,3-dione and 2-oxaspiro[4.4]nonane-1,3-dione were prepared and optimized using methods known in the literature . From these 1,3-diones, eleven new isomeric γ-oxocarboxylic acids containing 1,1-disubstituted cycloalkanes were prepared by Friedel–Crafts .
  • Results or Outcomes : The synthesis resulted in a small compound library of new spiro[cycloalkane-pyridazinones] with 36 members .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ .

properties

IUPAC Name

2-oxaspiro[4.4]nonane-1,3-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10O3/c9-6-5-8(7(10)11-6)3-1-2-4-8/h1-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOKKSYPZFBKQAZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2(C1)CC(=O)OC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70371835
Record name 2-oxaspiro[4.4]nonane-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70371835
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

154.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxaspiro[4.4]nonane-1,3-dione

CAS RN

5623-90-5
Record name 2-Oxaspiro[4.4]nonane-1,3-dione
Source CAS Common Chemistry
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Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-oxaspiro[4.4]nonane-1,3-dione
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-oxaspiro[4.4]nonane-1,3-dione
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
8
Citations
CS Für, EJ Horváth, Á Szigetvári… - Letters in Organic …, 2021 - ingentaconnect.com
An extended compound library of spiro[cycloalkane-pyridazinones] with a high Fsp3 character is targeted. There are two possibilities to improve the physicochemical parameters of a …
Number of citations: 2 www.ingentaconnect.com
CS Für, G Riszter, J Gerencsér… - Letters in Drug …, 2020 - ingentaconnect.com
Background: Nowadays, in course of the drug design and discovery much attention is paid to the physicochemical parameters of a drug candidate, in addition to their biological activity. …
Number of citations: 4 www.ingentaconnect.com
C Sepsey Für, H Bölcskei - Chemistry, 2020 - mdpi.com
The large originator pharmaceutical companies need more and more new compounds for their molecule banks, because high throughput screening (HTS) is still a widely used method …
Number of citations: 4 www.mdpi.com
C Sepsey Für, G Keglevich, H Bölcskei - Molbank, 2021 - mdpi.com
After making a new series of spiro[cycloalkane]pyridazinones with high Fsp 3 character available, the new target was to synthesize derivatives comprising nitrogen-containing …
Number of citations: 3 www.mdpi.com
C Sepsey Für, G Riszter, Á SzigetvárI, M Dékány… - Molecules, 2021 - mdpi.com
In orderto synthesize new pyridazine derivatives anellated with different nitrogen heterocyclic moieties, spiro[cycloalkane]pyridazinones were transformed into the corresponding thioxo …
Number of citations: 3 www.mdpi.com
KA Rinderspacher - Progress in Heterocyclic Chemistry, 2023 - Elsevier
Found in natural products, and frequently used as flavoring agents or as building blocks for pharmaceuticals, diazines and their benzo derivatives possess a diverse set of properties, …
Number of citations: 0 www.sciencedirect.com
CS Fur, EJ Horvath, A Szigetvari… - LETTERS IN …, 2021 - … PUBL LTD EXECUTIVE STE Y-2 …
Number of citations: 3
C Sepsey Für, H Bölcskei - MAGYAR KÉMIAI FOLYÓIRAT-KÉMIAI …, 2020 - real.mtak.hu
A gyógyszerkutatásban a Lipinski féle 5-ös szabály publikálása óta egyre nagyobb figyelmet szentelnek annak, hogy a gyógyszerjelölt vegyületek milyen fizikai-kémia tulajdonságokkal …
Number of citations: 4 real.mtak.hu

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